Cas no 19406-00-9 (methyl 2-oxooxolane-3-carboxylate)

• Product Name: methyl 2-oxooxolane-3-carboxylate
• CAS No: 19406-00-9
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD10569624
• CID: 222580
• PubChem ID: 315161
• Update Time: 2025-06-10

methyl 2-oxooxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxotetrahydrofuran-3-carboxylate
• 3-Furancarboxylic acid, tetrahydro-2-oxo-, methyl ester
• methyl 2-oxooxolane-3-carboxylate
• 2-Oxotetrahydrofuran-3-carboxylic acid methyl ester
• NSC238957
• KBFOCDFPJBIMBD-UHFFFAOYSA-N
• 0056AB
• methyl 2-oxotetrahydro-3-furancarboxylate
• methyl 2-oxidanylideneoxolane-3-carboxylate
• 2-oxo-3-oxolanecarboxylic acid methyl est
• DTXSID20311145
• F31228
• CS-0077660
• SY112590
• AS-64880
• MFCD10569624
• A813695
• 3-Furancarboxylic acid,tetrahydro-2-oxo-,methyl ester
• 19406-00-9
• AKOS016001150
• SCHEMBL2377632
• 2-oxo-3-oxolanecarboxylic acid methyl ester
• FT-0686173
• NSC-238957
• Methyl2-oxotetrahydrofuran-3-carboxylate
• EN300-1273057
• 127915-15-5
• DB-297880

• MDL： MFCD10569624
• Inchi： 1S/C6H8O4/c1-9-5(7)4-2-3-10-6(4)8/h4H,2-3H2,1H3
• InChI Key： KBFOCDFPJBIMBD-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.3

Experimental Properties

• PSA: 52.6

Additional information on methyl 2-oxooxolane-3-carboxylate

Professional Introduction to Methyl 2-Oxooxolane-3-Carboxylate (CAS No. 19406-00-9)

Methyl 2-oxooxolane-3-carboxylate, with the chemical formula C₅H₆O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number CAS No. 19406-00-9, has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel pharmaceutical agents.

The molecular structure of methyl 2-oxooxolane-3-carboxylate features a five-membered lactone ring, which is a key feature contributing to its reactivity and utility in various chemical transformations. The presence of both a carbonyl group and an ester function makes this compound a valuable intermediate in the synthesis of more complex molecules. Its unique structural attributes have positioned it as a subject of interest in academic and industrial research.

In recent years, the compound has been explored for its potential applications in the synthesis of bioactive molecules. Specifically, researchers have been investigating its role as a precursor in the preparation of heterocyclic compounds, which are widely recognized for their pharmacological properties. The oxolane ring system, inherent to methyl 2-oxooxolane-3-carboxylate, is particularly noteworthy as it can be functionalized in multiple ways, allowing for the creation of diverse chemical entities.

One of the most compelling aspects of methyl 2-oxooxolane-3-carboxylate is its utility in the development of novel drug candidates. The compound's ability to serve as a building block for more complex structures has made it a focal point in medicinal chemistry research. For instance, recent studies have demonstrated its use in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. These findings underscore the importance of this compound in advancing pharmaceutical innovation.

The synthesis of methyl 2-oxooxolane-3-carboxylate typically involves multi-step organic reactions that highlight the compound's reactivity and synthetic potential. Common methodologies include condensation reactions, cyclization processes, and esterification steps, which are all critical for constructing the desired molecular framework. The efficiency and scalability of these synthetic routes are crucial factors that influence the compound's accessibility for further research and application.

Furthermore, the chemical properties of methyl 2-oxooxolane-3-carboxylate make it an attractive candidate for catalytic studies. Researchers have been exploring various catalytic systems to enhance the reactions involving this compound, with particular interest in transition metal-catalyzed processes. These catalytic approaches not only improve reaction yields but also offer greener alternatives by reducing waste and energy consumption.

The pharmaceutical industry has taken note of methyl 2-oxooxolane-3-carboxylate's potential, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate the compound's efficacy and safety profile in various therapeutic contexts. For example, preliminary data suggest that derivatives of this compound may exhibit promising anti-cancer properties by interfering with critical cellular pathways. Such findings highlight the need for further exploration and development.

In addition to its pharmaceutical applications, methyl 2-oxooxolane-3-carboxylate has found utility in materials science and agrochemical research. Its structural features make it a suitable candidate for designing novel polymers and specialty chemicals that exhibit unique properties. For instance, researchers have been exploring its use in creating biodegradable materials and advanced coatings, demonstrating its versatility beyond traditional pharmaceutical uses.

The future prospects for methyl 2-oxooxolane-3-carboxylate are promising, with ongoing research efforts aimed at expanding its applications and understanding its mechanisms of action. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling faster identification of new derivatives with enhanced properties. This interdisciplinary approach underscores the collaborative nature of modern chemical research.

In conclusion, methyl 2-oxooxolane-3-carboxylate (CAS No. 19406-00-9) is a multifaceted compound with significant implications across multiple scientific domains. Its unique structural features, reactivity, and synthetic versatility make it a valuable asset in both academic research and industrial applications. As our understanding of this compound continues to grow, so too will its contributions to advancing chemical science and addressing global challenges.